5,6-Dichloro-2-methyl[1,3]thiazolo[4,5-b]pyrazine

• CAS No.: 66490-64-0
• Molecular Formula: C6H3Cl2N3S
• Molecular Weight: 220.08 g/mol
• IUPAC Name: 5,6-dichloro-2-methyl-[1,3]thiazolo[4,5-b]pyrazine
• InChI: InChI=1S/C6H3Cl2N3S/c1-2-9-5-6(12-2)11-4(8)3(7)10-5/h1H3
• InChI Key: QDQRQMFUAZNJGT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)N=C(C(=N2)Cl)Cl

Description

5,6-Dichloro-2-methyl[1,3]thiazolo[4,5-b]pyrazine is a useful research compound. Its molecular formula is C6H3Cl2N3S and its molecular weight is 220.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 9.8 g. (0.05 mol.) of 2-amino-5,6-dichloro-3-mercaptopyrazine and 5.1 g. (0.05 mol.) of acetic anhydride in 100 ml. of xylene was heated at 110° C. for 1 hour. The reaction mixture was cooled, another 5.1 g. of acetic anhydride was added and heating at 110° C. was continued for 15 hours. The reaction mixture was concentrated under reduced pressure to give a dark oil, which solidified under isopropanol-hexane while cooling in ice. The dark solid was purified by sublimation to give 7 g. (64% yield) of white solid, m.p. 58°-60° C.